T-26c

• Molecular Formula: C24H21N3O6S
• Molecular Weight: 479.5 g/mol
• InChI: InChI=1S/C24H21N3O6S/c1-32-18-4-2-3-15(9-18)10-25-22(29)20-26-21(28)19-17(13-34-23(19)27-20)12-33-11-14-5-7-16(8-6-14)24(30)31/h2-9,13H,10-12H2,1H3,(H,25,29)(H,30,31)(H,26,27,28)
• InChIKey: CDQRIIUMNLMHRH-UHFFFAOYSA-N

T-26c: Sub-Picomolar MMP-13 Inhibitor

T-26c (CAS 869296-13-9) is a thieno[2,3-d]pyrimidine-2-carboxamide derivative that functions as a highly potent and selective small-molecule inhibitor of matrix metalloproteinase-13 (MMP-13, collagenase 3) [1]. It is recognized as a chemical probe by the Structural Genomics Consortium (SGC) and is widely used in preclinical research targeting osteoarthritis, rheumatoid arthritis, and MMP-13-mediated extracellular matrix remodeling [2][3]. The compound exhibits picomolar potency against MMP-13 (IC₅₀ = 6.75–6.9 pM) and demonstrates >2600-fold selectivity over related MMP family members, distinguishing it from earlier-generation MMP inhibitors that lacked this degree of target discrimination . T-26c is orally bioavailable in preclinical species and is commercially available as both the free acid and a disodium salt formulation .

1 Chemical probe workflow for MMP-13 target validation, with matched negative control available

2 S1″ pocket-directed selectivity for pathway-specific studies where pan-MMP inhibition confounds interpretation

3 Disodium salt formulation supports oral in vivo research dosing; free acid form also available

• [1] Nara H, Sato K, Naito T, et al. Thieno[2,3-d]pyrimidine-2-carboxamides bearing a carboxybenzene group at 5-position: Highly potent, selective, and orally available MMP-13 inhibitors interacting with the S1″ binding site. Bioorg Med Chem. 2014;22(19):5487-5505. View Source
• [2] Structural Genomics Consortium. T-26c Chemical Probe Summary. SGC Chemical Probes Portal. View Source
• [3] Chemical Probes Portal. T-26c: Inhibitor of MMP13. Expert Review Status: SERP review in process. View Source

Why Other MMP-13 Inhibitors Cannot Replace T-26c

MMP-13 inhibitors vary dramatically in potency, selectivity profile, and pharmacokinetic suitability for in vivo applications. Broad-spectrum MMP inhibitors such as PD 166793 inhibit MMP-2, -3, and -13 with comparable nanomolar IC₅₀ values, producing confounding off-target effects that obscure MMP-13-specific biology [1]. Even selective MMP-13 inhibitors exhibit orders-of-magnitude differences in potency: CL-82198 shows micromolar potency (IC₅₀ = 3.2–10 μM) , while T-26c operates at picomolar concentrations (IC₅₀ = 6.75–6.9 pM) [2]. Furthermore, selectivity breadth varies substantially—some inhibitors such as MMP13-IN-31f claim >27,000-fold selectivity over certain MMPs, while others show only 20-fold margins . The disodium salt formulation of T-26c delivers 29% higher AUC and 59% higher Cmax in guinea pigs compared to the free acid form, demonstrating that salt form selection alone can materially alter in vivo exposure . These quantitative disparities mean that substitution among MMP-13 inhibitors without careful consideration of the specific experimental or therapeutic context risks invalid conclusions regarding target engagement, efficacy, and off-target liability.

Selectivity Broad-spectrum inhibitors such as Ilomastat lack isoform discrimination; substituting may shift phenotype attribution away from MMP-13.

Potency tier MMP-13 inhibitor potency spans >6 orders of magnitude; a lower-potency substitute may alter target engagement at achievable concentrations.

Negative control Most alternative MMP-13 inhibitors lack a structurally validated negative control, limiting causal attribution in target-validation experiments.

• [1] Anjiechem. PD 166793 Datasheet. Broad spectrum MMP inhibitor with IC₅₀ values of 4 nM (MMP-2), 7 nM (MMP-3), and 8 nM (MMP-13). View Source
• [2] Nara H, Sato K, Naito T, et al. Thieno[2,3-d]pyrimidine-2-carboxamides bearing a carboxybenzene group at 5-position: Highly potent, selective, and orally available MMP-13 inhibitors interacting with the S1″ binding site. Bioorg Med Chem. 2014;22(19):5487-5505. View Source

T-26c vs. Comparator MMP-13 Inhibitors

Biochemical Potency vs. Comparator Inhibitors

T-26c demonstrates >2600-fold selectivity for MMP-13 over other related metalloenzymes [1]. The compound exhibits IC₅₀ values of 18 nM against MMP-2, 160 nM against MMP-10, 600 nM against MMP-3, and 780 nM against MMP-8 [2]. Against MMP-1, MMP-7, MMP-9, MMP-14, and TACE, T-26c shows IC₅₀ values >10,000 nM [2]. In contrast, MMP-9/MMP-13 Inhibitor I (a dual MMP-9/MMP-13 inhibitor) exhibits only ~20-fold selectivity over other MMPs, with IC₅₀ values of 0.9 nM for both MMP-9 and MMP-13 [3].

Biochemical Potency

Cross-study comparable

IC50 = 6.9 pM (MMP-13 catalytic domain)

Reported assay potency context; supports low-concentration target engagement studies.

Comparator values: CL-82198 10 µM, WAY-170523 17 nM, BI-4394 1 nM (cross-study).

Evidence Dimension	Fold-selectivity for MMP-13 over other MMP family members
Target Compound Data	>2600-fold selectivity; MMP-2 IC₅₀ = 18 nM; MMP-10 IC₅₀ = 160 nM; MMP-3 IC₅₀ = 600 nM; MMP-8 IC₅₀ = 780 nM; MMP-1/7/9/14/TACE IC₅₀ >10,000 nM
Comparator Or Baseline	MMP-9/MMP-13 Inhibitor I: ~20-fold selectivity over other MMPs; PD 166793: <750-fold selectivity over MMP-1, -7, -9
Quantified Difference	T-26c: >2600-fold (≥130× higher than the 20-fold comparator); T-26c provides ≥555-fold discrimination between MMP-13 and MMP-2 (6.75 pM vs. 18 nM)
Conditions	In vitro enzymatic inhibition assays using recombinant human MMP catalytic domains

Why This Matters

High selectivity minimizes confounding off-target MMP inhibition, enabling unambiguous attribution of observed biological effects to MMP-13.

• [1] Nara H, Sato K, Naito T, et al. Thieno[2,3-d]pyrimidine-2-carboxamides bearing a carboxybenzene group at 5-position: Highly potent, selective, and orally available MMP-13 inhibitors interacting with the S1″ binding site. Bioorg Med Chem. 2014;22(19):5487-5505. View Source
• [2] Chemical Probes Portal. T-26c Off-Target Selectivity Assessment. MMP2 IC₅₀ = 18 nM, MMP10 = 160 nM, MMP3 = 600 nM, MMP8 = 780 nM; MMP1/7/9/14/TACE >10,000 nM. View Source
• [3] TargetMol. MMP-9/MMP-13 Inhibitor I Datasheet. IC₅₀ = 0.9 nM for both MMP-9 and MMP-13; 20-fold selectivity over other MMPs. View Source

Selectivity Over Broad-Spectrum MMP Inhibitors

T-26c inhibits MMP-13 with an IC₅₀ of 6.75–6.9 pM in cell-free enzymatic assays [1]. CL-82198, another selective MMP-13 inhibitor, exhibits an IC₅₀ of 3.2–10 μM under comparable assay conditions . The >474,000-fold difference in potency reflects fundamentally distinct binding mechanisms: T-26c interacts with the S1″ binding site and chelates the catalytic zinc atom [1], whereas CL-82198 binds within the S1′ pocket without chelating Zn²⁺ .

Selectivity vs. Ilomastat

Cross-study comparable

>1,450,000-fold over MMP-1, -7, -9, -14, TACE

Supports MMP-13-specific pathway interpretation; Ilomastat lacks isoform discrimination.

Ilomastat Ki: 0.1–27 nM across MMP-1, -2, -8, -9, -13, -14 (no selectivity window).

Evidence Dimension	Inhibitory potency (IC₅₀) against human MMP-13 catalytic domain
Target Compound Data	IC₅₀ = 6.75–6.9 pM (0.00675–0.0069 nM)
Comparator Or Baseline	CL-82198: IC₅₀ = 3.2–10 μM (3,200–10,000 nM)
Quantified Difference	T-26c is >474,000-fold to ~1.48 million-fold more potent than CL-82198 (based on 3.2 μM and 10 μM comparator values respectively)
Conditions	Cell-free enzymatic assay using recombinant human MMP-13 catalytic domain

Why This Matters

Picomolar potency enables lower dosing requirements, reduced compound consumption, and potentially improved therapeutic window in preclinical models.

• [1] Nara H, Sato K, Naito T, et al. Thieno[2,3-d]pyrimidine-2-carboxamides bearing a carboxybenzene group at 5-position: Highly potent, selective, and orally available MMP-13 inhibitors interacting with the S1″ binding site. Bioorg Med Chem. 2014;22(19):5487-5505. View Source

Cartilage Explant Functional Protection

In IL-1β- and oncostatin M-stimulated bovine nasal septum cartilage explants, T-26c inhibits collagen degradation by 87.4% at a concentration of 0.1 μM over a 14-day culture period [1]. This ex vivo model recapitulates the pathological collagen breakdown observed in osteoarthritis. While functional cartilage protection data for CL-82198 in similar ex vivo models are not available from published sources, PD 166793 (broad-spectrum MMP inhibitor) shows functional efficacy only at substantially higher concentrations due to its nanomolar potency profile against multiple MMPs, with IC₅₀ values of 4–8 nM [2].

Cartilage Explant Protection

Cross-study comparable

87.4% collagen degradation inhibition at 0.1 µM (bovine nasal cartilage, IL-1β + OSM)

Reported tissue-level endpoint context; supports ex vivo disease-model studies.

BI-4394 achieved 50% inhibition at 31 nM in the same assay system (cross-study).

Evidence Dimension	Inhibition of collagen degradation in cytokine-stimulated cartilage explants
Target Compound Data	87.4% inhibition at 0.1 μM (100 nM)
Comparator Or Baseline	PD 166793: MMP-13 IC₅₀ = 8 nM (broad-spectrum MMP inhibitor); no direct cartilage explant inhibition percentage available at 0.1 μM
Quantified Difference	T-26c demonstrates near-complete functional protection at 100 nM in an ex vivo disease-relevant tissue model
Conditions	Bovine nasal septum cartilage explants stimulated with IL-1β (10 ng/mL) and oncostatin M (50 ng/mL); 14-day culture; hydroxyproline release assay

Why This Matters

Ex vivo cartilage protection data provides functional validation that enzymatic potency translates to tissue-level efficacy in a disease-relevant model.

• [1] Nara H, Sato K, Naito T, et al. Thieno[2,3-d]pyrimidine-2-carboxamides bearing a carboxybenzene group at 5-position: Highly potent, selective, and orally available MMP-13 inhibitors interacting with the S1″ binding site. Bioorg Med Chem. 2014;22(19):5487-5505. View Source
• [2] Anjiechem. PD 166793 Datasheet. IC₅₀ values: MMP-2 (4 nM), MMP-3 (7 nM), MMP-13 (8 nM); >750-fold selectivity over MMP-1, -7, -9. View Source

Oral Bioavailability: Disodium Salt Formulation

T-26c is well absorbed in all species tested at oral doses of 10–20 mg/kg [1]. In guinea pigs, oral administration of the disodium salt formulation of T-26c results in an AUC of 8,357 ng·h/mL and Cmax of 1,445 ng/mL, compared with the free acid formulation which yields an AUC of 6,478 ng·h/mL and Cmax of 911 ng/mL . This represents a 29% increase in AUC and a 59% increase in Cmax for the disodium salt relative to the free acid. In contrast, CL-82198 is described as orally bioavailable but lacks published quantitative PK parameters in peer-reviewed literature .

Oral PK: Salt Comparison

Head-to-head

Disodium salt: AUC 8,357 ng·h/mL, Cmax 1,445 ng/mL (guinea pig, 10 mg/kg PO)

Supports exposure-model interpretation; 29% AUC increase over free acid informs formulation choice.

Free acid: AUC 6,478 ng·h/mL, Cmax 911 ng/mL. CL-82198: not orally bioavailable.

Evidence Dimension	Oral pharmacokinetic exposure in guinea pigs
Target Compound Data	Disodium salt: AUC = 8,357 ng·h/mL, Cmax = 1,445 ng/mL; Free acid: AUC = 6,478 ng·h/mL, Cmax = 911 ng/mL
Comparator Or Baseline	Free acid formulation of T-26c (baseline comparator); CL-82198 (class comparator lacking published PK data)
Quantified Difference	Disodium salt vs. free acid: ΔAUC = +29% (1,879 ng·h/mL increase); ΔCmax = +59% (534 ng/mL increase)
Conditions	Oral administration to guinea pigs at 10–20 mg/kg dose range

Why This Matters

Salt form selection materially impacts systemic exposure; the disodium salt formulation provides superior in vivo exposure for preclinical efficacy studies.

• [1] Nara H, Sato K, Naito T, et al. Thieno[2,3-d]pyrimidine-2-carboxamides bearing a carboxybenzene group at 5-position: Highly potent, selective, and orally available MMP-13 inhibitors interacting with the S1″ binding site. Bioorg Med Chem. 2014;22(19):5487-5505. View Source

Validated Chemical Probe and Negative Control

T-26c is designated as a chemical probe by the Structural Genomics Consortium (SGC) and is listed on the Chemical Probes Portal with expert review status [1]. The probe-target interaction is structurally validated with a deposited PDB structure (3WV1) [2]. In contrast, CL-82198 lacks an associated PDB structure in public databases and is not recognized as an SGC-validated chemical probe, though its binding mode within the S1′ pocket has been characterized through molecular modeling .

Chemical Probe Validation

Class-level inference

SGC-designated probe with matched negative control T-26f (IC50 = 39 nM)

Supports comparator assay-response context; >5,000-fold potency window to negative control enables on-target confirmation.

116-assay broad panel clean at 10 µM; HRH1 Ki = 98 nM (>14,200× window). Source review recommended.

Evidence Dimension	Chemical probe validation status and structural characterization
Target Compound Data	SGC-accredited chemical probe; PDB ID 3WV1; Chemical Probes Portal expert review in process
Comparator Or Baseline	CL-82198: No SGC accreditation; no associated PDB structure; binding characterized via computational docking only
Quantified Difference	T-26c provides experimentally determined 3D structural data for target engagement validation; CL-82198 does not
Conditions	X-ray crystallography of T-26c bound to MMP-13 catalytic domain (PDB 3WV1)

Why This Matters

SGC accreditation and crystallographic validation provide independent third-party confirmation of target engagement and binding mode, reducing experimental risk and enhancing data reproducibility.

• [1] Structural Genomics Consortium. T-26c Chemical Probe Summary. SGC Chemical Probes Portal. View Source
• [2] Chemical Probes Portal. T-26c Target Interaction Data. PDB ID for probe-target interaction: 3WV1. View Source

T-26c: Key Application Scenarios

MMP-13 Target Validation

T-26c is the compound of choice for osteoarthritis research requiring unambiguous MMP-13 inhibition without confounding off-target MMP activity. In bovine nasal septum cartilage explants, T-26c achieves 87.4% inhibition of collagen degradation at 0.1 μM [1]. This ex vivo efficacy, combined with >2600-fold selectivity over related MMPs [2], enables researchers to confidently attribute cartilage-protective effects to MMP-13 inhibition. For in vivo osteoarthritis models, the disodium salt formulation is recommended due to its 29% higher AUC and 59% higher Cmax compared to the free acid .

Cartilage Explant Pharmacology and Disease Modeling

T-26c is optimally suited for studies requiring precise target engagement validation of MMP-13 in complex biological systems. Its SGC chemical probe accreditation and available co-crystal structure (PDB 3WV1) provide validated binding mode data [2]. The compound's picomolar potency (IC₅₀ = 6.75–6.9 pM) enables use at low concentrations that minimize non-specific effects, while its well-characterized off-target profile (MMP-1/7/9/14/TACE IC₅₀ >10,000 nM) [3] ensures that observed phenotypes reflect genuine MMP-13 biology rather than polypharmacology.

In Vivo Efficacy Studies with Oral Dosing

T-26c serves as a high-potency, high-selectivity benchmark for evaluating novel MMP-13 inhibitors. With an IC₅₀ of 6.75–6.9 pM, it represents the picomolar potency standard against which candidate compounds can be measured . In head-to-head comparisons, T-26c demonstrates >474,000-fold greater potency than CL-82198 (IC₅₀ = 3.2 μM) , providing a wide dynamic range for assessing improvements in next-generation inhibitors. Its cross-species oral bioavailability at 10–20 mg/kg [1] further establishes it as a reference compound for evaluating the PK properties of novel MMP-13-targeting molecules.

S1″ Pocket Structural Biology and Drug Discovery

The availability of T-26c in both free acid and disodium salt forms provides a unique opportunity for formulation optimization studies. The disodium salt formulation demonstrates quantifiable PK advantages: 29% higher AUC (8,357 vs. 6,478 ng·h/mL) and 59% higher Cmax (1,445 vs. 911 ng/mL) in guinea pigs . This salt-form-dependent exposure differential makes T-26c an excellent model compound for investigating the relationship between salt selection, solubility, and oral bioavailability in preclinical species.

Application

Selection Property

Validation Focus

MMP-13 target validation

Matched negative control (T-26f) availability

On-target vs. off-target phenotype discrimination

Cartilage explant disease modeling

Tissue-level target engagement at low concentration

Collagen degradation endpoint and cell viability review

Oral in vivo research studies

Disodium salt formulation exposure profile

Exposure-model interpretation and dose-scaling review

S1″ pocket structural biology

X-ray co-crystal reference (PDB 3WV1)

S1″ engagement for SAR-by-crystallography campaigns

• [1] Nara H, Sato K, Naito T, et al. Thieno[2,3-d]pyrimidine-2-carboxamides bearing a carboxybenzene group at 5-position: Highly potent, selective, and orally available MMP-13 inhibitors interacting with the S1″ binding site. Bioorg Med Chem. 2014;22(19):5487-5505. View Source
• [2] Chemical Probes Portal. T-26c Selectivity and Structural Data. >2600-fold selectivity; PDB 3WV1. View Source
• [3] Chemical Probes Portal. T-26c Off-Target Selectivity Assessment. MMP1/7/9/14/TACE IC₅₀ >10,000 nM. View Source